Microplastic enlisted as a contaminant of emerging concerns in polluted environments interact with "traditional" contaminants such as metals, causing, among others, their increased accumulation in the body. Harmful effects depend on the exposed animals' possible preadaptation and/or cross-tolerance. The project aimed to assess the role of this phenomenon in the limited toxicity of polypropylene fibers (PPf) in 0%, 0.02%, 0.06, 0.18%, 0.54%, and 1.6% of Cd-supplemented food of larvae of Spodoptera exigua multigenerationally selected to cadmium tolerance. The activity of 20 digestive enzymes (API-ZYM test), defensins, and heat shock proteins, HSP70 levels in the exposed groups were used as biomarkers. PPfs caused the increase of Cd accumulation in the body, while intake of polypropylene microfibers did not change the biomarker levels. Moreover, multigenerational Cd pre-exposure, due to increased tolerance of Cd and, possibly, cross-tolerance, prepares the insects for an additional stressor (PPf) alone and in interaction with cadmium.

The objective of this study was to explore the endocytosis mechanisms of uranium uptake in HK-2 cells and its toxic effects. Our results demonstrated that uranium exposure impairs redox homeostasis and increases the permeability of the cell membrane and mitochondrial membrane, which may induce cell apoptosis by cytochrome-c leakage. Alkaline phosphatase activity increased after uranium exposure, which may be involved in the process of intracellular mineralisation of uranium, leading to severe cell necrosis. Furthermore, our findings demonstrated that the clathrin-mediated endocytosis process contributed substantially to uranium uptake in HK-2 cells and the total uranium uptake was highly correlated with cell viability, reaching a high correlation coefficient (r = −0.853) according to Pearson correlation analysis. In conclusion, the uptake of uranium into mammalian cells was mainly facilitated by the clathrin-mediated endocytosis pathway and induced dose-dependent cellular toxicity, including redox homeostasis imbalance, membrane injury, cell apoptosis and necrosis.

Phthalates are widespread endocrine disrupting chemicals that adversely affect female reproductive health. We aimed to investigate the individual and joint associations of phthalate exposures measured by repeated urinary metabolites with polycystic ovary (PCO) and polycystic ovary syndrome (PCOS) (96 PCO cases, 96 PCOS cases and 370 controls). In single-pollutant analyses, mono-isobutyl phthalate (MiBP), monobenzyl phthalate (MBzP) and the sum of di(2-ethylhexyl) phthalate (∑DEHP) were associated with increased prevalence of PCO. Mono(2-ethylhexyl) phthalate (MEHP), MBzP and ∑DEHP were associated with elevated prevalence of PCOS. In multiple-pollutant analyses, one-quartile increase of weighted quantile sum index in phthalate metabolite mixtures was associated with increased prevalence of PCO and PCOS, and MBzP was the most major contributor. Our findings suggest a potential role for phthalate exposures, both individually and in mixtures, in the development of PCO and PCOS.

Arsenic trioxide (ATO) is a highly toxic arsenical which has been successfully exploited for treating acute promyelocytic leukemia (APL). Unfortunately, its therapeutic efficacy is accompanied by serious toxicities with undeciphered mechanisms. Cytochrome P450 1A (CYP1A) enzymes undergo modulation by arsenicals, with ensuing critical consequences regarding drug clearance or procarcinogen activation. Here, we investigated the potential of ATO to alter basal and 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD)-induced CYP1A1/1A2 expressions. Mouse-derived hepatoma Hepa-1c1c7 cells were exposed to 0.63, 1.25, and 2.5 μM ATO with or without 1 nM TCDD. ATO increased TCDD-induced CYP1A1/1A2 mRNA, protein, and activity. Constitutively, ATO induced Cyp1a1/1a2 transcripts and CYP1A2 protein. ATO increased AHR nuclear accumulation and subsequently increased XRE-luciferase reporter activity. ATO enhanced CYP1A1 mRNA and protein stabilities. In conclusion, ATO up-regulates CYP1A in Hepa-1c1c7 cells transcriptionally, post-transcriptionally, and post-translationally. Therefore, ATO can be implicated in clearance-related interactions with CYP1A1/1A2 substrates, or in excessive activation of environmental procarcinogens.

Microplastic (MP) pollution poses a growing concern in freshwater ecosystems, which are further threatened by global warming. Thus, this study investigated the effect of elevated temperature (25 °C) on acute toxicity of polyethylene MP fragments to Daphnia magna over a 48 h period. At the reference temperature (20 °C), MP fragments (41.88 ± 5.71 µm) induced over 70 times higher lethal toxicity than that induced by MP beads (44.50 ± 2.50 µm), with median effective concentrations (EC50) of 3.89 and 275.89 mg L−1, respectively. Elevated temperature significantly increased (p < 0.05) the lethal (EC50 = 1.88 mg L−1) and sublethal (lipid peroxidation and total antioxidant capacity) toxicity in D. magna exposed to MP fragments compared to those at the reference temperature. Additionally, the elevated temperature led to a significant increase (p < 0.05) in the bioconcentration of MP fragments in D. magna. Overall, the present study increases understanding for the ecological risk assessment of microplastics under global warming, highlights that elevated temperature can be seriously increased bioconcentration of MP fragments, leading to increased acute toxicity in D. magna.

SARS-CoV-2 outbreak led to an increased marketing of disinfectants, creating a potential environmental problem. For instance, pre-pandemic environmental levels of the disinfectant benzalkonium chloride (BAC) ranging from 0.5 to 5 mgL−1 in effluents were expected to further increase threatening aquatic life. Our aim was to characterize potential adverse effects after an acute exposure of zebrafish to different concentrations of BAC. An increase in the overall swimming activity, thigmotaxis behavior, and erratic movements were observed. An increase in CYP1A1 and catalase activities, but inhibitions of CY1A2, GSTs and GPx activities were also noticed. BAC is metabolized by CYP1A1, increasing the production of H2O2, thereby activating the antioxidant enzyme CAT. Data also showed an increase of AChE activity. Our study highlights adverse embryonic, behavioral, and metabolic effects of noteworthy environmental significance, especially considering that the use and release of BAC is most likely to increase in a near future.

Most pharmaceuticals are stored in synthetic polymer bottles, manufactured using polyethylene as the base material. The toxicological impact of pharmaceutical container leachate was studied on Donax faba. Several organics and inorganics were identified from the leachate. The concentrations of heavy metals in the leachate was higher than standard reference value for drinking water. In the leachate treatment the protein concentration increased to 8.5% more than the control. The reactive oxygen species (ROS) level elevated by 3 folds and malondialdehyde (MDA) increased by 4.3% in comparison to the control. Superoxide dismutase (SOD) and catalase (CAT) showed a decrease by 14% and 70.5% respectively. The leachate affected the antioxidant machinery of D. faba. Similarly, these PET (polyethylene terephthalate) pharmaceutical containers could potentially leach additives into the drugs and may cause oxidative and metabolic damages to higher organisms including human beings.

The present study aimed to evaluate the reprotoxicity of environmental (0.25 μg.L−1) and supra-environmental (25 μg.L−1 and 250 μg.L−1) levels of silver nanoparticles (Ag NP) on the Pacific oyster (Magallana gigas), by determining sperm quality. For that, we evaluated sperm motility, mitochondrial function and oxidative stress. To determine whether the Ag toxicity was related to the NP or its dissociation into Ag ions (Ag+), we tested the same concentrations of Ag+. We observed no dose-dependent responses for Ag NP and Ag+, and both impaired sperm motility indistinctly without affecting mitochondrial function or inducing membrane damage. We hypothesize that the toxicity of Ag NP is mainly due to adhesion to the sperm membrane. Blockade of membrane ion channels may also be a mechanism by which Ag NP and Ag+ induce toxicity. The presence of Ag in the marine ecosystem is of environmental concern as it may affect reproduction in oysters.

The effects of the exposure of proliferating MDCK cells to thallium [Tl(I) or Tl(III)] on cell viability and proliferation were investigated. Although Tl stopped cell proliferation, the viability was > 95%. After 3 h, two autophagy markers (SQSTM-1 expression and LC3β localization) were altered, and at 48 h increased expression of SQSTM-1 (60%) and beclin-1 (50–100%) were found. At 24 h, the expression of endoplasmic reticulum (ER) stress markers ATF-6 and IRE-1 were increased in 100% and 150%, respectively, accompanied by XBP-1 splicing and nuclear translocation. At 48 h, major ultrastructure abnormalities were found, including ER enlargement and cytoplasmic vacuolation which was not prevented by protein synthesis inhibition. Increased PHB (85% and 40% for Tl(I) and Tl(III), respectively) and decreased β-tubulin (45%) expression were found which may be related to the promotion of paraptosis. In summary, Tl(I) and Tl(III) promoted ER stress and probably paraptosis in MDCK cells, impairing their proliferation.

This study evaluated the effects of Lead (Pb) and titanium dioxide nanoparticles (TiO2 NPs) alone or in combination in anterior kidney macrophages of the freshwater fish Hoplias malabaricus, naïve or stimulated with 1 ng.mL-1 lipopolysaccharide (LPS). Pb (1 ×10-5 to 1 ×10-1 mg.mL-1) or TiO2 NPs (1.5 ×10-6 to 1.5 ×10-2 mg.mL-1) reduced cell viability despite LPS stimulation, especially Pb 10-1 mg.mL-1. In combination, lower concentrations of NPs intensified Pb-induced cell viability reduction while higher concentrations restored the cell viability independently of LPS stimulation. Basal and LPS- induced NO production was reduced by both TiO2 NPs and Pb isolated. The combination of both xenobiotics avoided this reduction of NO production by the isolated compounds at lower concentrations but the protective effect was lost as the concentrations increased. None xenobiotic increase DNA fragmentation. Therefore, at specific conditions, TiO2 NPs may have a protective effect over Pb toxicity, may also provide additional toxicity at higher concentrations.